Cas no 2172313-84-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid
• CAS No: 2172313-84-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5567676
• PubChem ID: 165533054
• Update Time: 2025-06-14

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171422-20-9
• (1r,4r)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexane-1-carboxylic acid
• (1s,4s)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexane-1-carboxylic acid
• EN300-1571022
• EN300-1544166
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclohexane-1-carboxylic acid
• 2172313-84-5
• EN300-1495824
• 2171366-39-3
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-17(14-25(30)29-19-12-10-18(11-13-19)26(31)32)15-28-27(33)34-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,17-19,24H,10-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YIDMCROYQYGFCD-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2172313-84-5)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2172313-84-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group serves as a protective moiety, enabling precise control over chemical reactions, a feature highly sought after in modern solid-phase peptide synthesis (SPPS).

The molecular structure of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid combines a cyclohexane ring with a methylbutanamido side chain, offering versatility in designing bioactive molecules. Researchers are particularly interested in its role in creating peptide-based therapeutics, a hot topic in the pharmaceutical industry due to the rise of targeted drug delivery systems and personalized medicine. The compound’s CAS No. 2172313-84-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed applications of this compound is its use in proteomics and bioconjugation. With the growing demand for high-purity peptides in diagnostics and therapeutics, the Fmoc-protected derivative ensures minimal side reactions during synthesis. This aligns with the current trend of optimizing green chemistry protocols, as the compound’s stability reduces waste and improves yield. Additionally, its compatibility with automated peptide synthesizers makes it a favorite among laboratories focusing on high-throughput screening.

Another area where 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid shines is in the development of biomaterials. Recent studies highlight its potential in creating self-assembling peptides for tissue engineering, a field gaining traction due to advancements in regenerative medicine. The compound’s cyclohexane backbone provides rigidity, while the Fmoc group enhances solubility, making it ideal for designing hydrogel matrices.

From a commercial perspective, the demand for CAS No. 2172313-84-5 is driven by its role in producing peptide vaccines and antibody-drug conjugates (ADCs). These applications are particularly relevant in the post-pandemic era, where next-generation vaccines and precision oncology dominate research agendas. Suppliers and manufacturers often highlight the compound’s high purity (>98%) and batch-to-batch consistency, key factors for regulatory compliance in GMP synthesis.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclohexane-1-carboxylic acid (CAS No. 2172313-84-5) is a cornerstone in modern chemical and pharmaceutical research. Its multifaceted applications—from peptide synthesis to biomaterials engineering—underscore its importance in addressing some of the most pressing challenges in science today. As the industry continues to prioritize sustainable synthesis and innovative therapeutics, this compound is poised to remain at the forefront of scientific discovery.